Cas no 1935223-16-7 (2-Chloro-3-fluoro-4-methoxybenzonitrile)

• Product Name: 2-Chloro-3-fluoro-4-methoxybenzonitrile
• CAS No: 1935223-16-7
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• CID: 6794021
• PubChem ID: 131030288
• Update Time: 2025-11-05

2-Chloro-3-fluoro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 1935223-16-7
• 2-Chloro-3-fluoro-4-methoxybenzonitrile
• MFCD28503548

• Inchi： 1S/C8H5ClFNO/c1-12-6-3-2-5(4-11)7(9)8(6)10/h2-3H,1H3
• InChI Key： IBDWEPYCQMMTMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1F)OC

Computed Properties

• Exact Mass: 185.0043696g/mol
• Monoisotopic Mass: 185.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Additional information on 2-Chloro-3-fluoro-4-methoxybenzonitrile

Exploring the Properties and Applications of 2-Chloro-3-fluoro-4-methoxybenzonitrile

The compound 2-Chloro-3-fluoro-4-methoxybenzonitrile (CAS No. 1935223-16-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzonitrile core with substituents at the 2, 3, and 4 positions. The presence of chlorine, fluorine, and methoxy groups introduces distinct electronic and steric effects, making it a valuable compound in fields such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzonitriles in drug discovery due to their ability to act as scaffolds for bioactive molecules. The substitution pattern in 2-Chloro-3-fluoro-4-methoxybenzonitrile enhances its pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. Researchers have explored its potential as an inhibitor of certain enzymes involved in cancer progression, demonstrating its role in anticancer drug development.

The synthesis of 2-Chloro-3-fluoro-4-methoxybenzonitrile involves a multi-step process that combines nucleophilic aromatic substitution and Friedel-Crafts acylation techniques. The precise control of reaction conditions is crucial to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and environmental impact.

In terms of physical properties, 2-Chloro-3-fluoro-4-methoxybenzonitrile exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability that can be enhanced through appropriate formulation techniques.

Applications of 2-Chloro-3-fluoro-4-methoxybenzonitrile extend beyond pharmaceuticals. In materials science, it has been utilized as a precursor for the synthesis of advanced polymers with tailored electronic properties. Its ability to form stable coordination complexes with transition metals has also led to its use in catalytic processes for organic synthesis.

Environmental considerations are critical when handling 2-Chloro-3-fluoro-4-methoxybenzonitrile. While it is not classified as a hazardous substance under standard conditions, proper storage and disposal practices are recommended to minimize ecological impact. Research into its biodegradation pathways is ongoing, with preliminary findings suggesting that it undergoes microbial degradation under specific environmental conditions.

In conclusion, 2-Chloro-3-fluoro-4-methoxybenzonitrile (CAS No. 1935223-16-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.